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Compound of Interest

Compound Name: LS 82-556

Cat. No.: B1675325

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of LS 82-556, a pyridine carboxamide herbicide, for research applications.

Introduction

LS 82-556 is a potent, light and oxygen-dependent herbicide that functions as a
protoporphyrinogen oxidase (PPO) inhibitor.[1] Its mechanism of action involves blocking the
conversion of protoporphyrinogen IX to protoporphyrin IX in the tetrapyrrole biosynthesis
pathway. This inhibition leads to the accumulation of protoporphyrinogen 1X, which then
autooxidizes to form protoporphyrin 1X. The resulting excess of protoporphyrin IX, a powerful
photosensitizer, generates reactive oxygen species upon light exposure, causing rapid lipid
peroxidation and membrane damage, ultimately leading to cell death.

Due to its specific mode of action, LS 82-556 is a valuable tool in herbicide research, studies of
tetrapyrrole biosynthesis, and the investigation of photodynamic herbicides. Accurate and
consistent preparation of LS 82-556 stock solutions is critical for obtaining reliable and
reproducible experimental results.

Physicochemical Properties of LS 82-556

A comprehensive understanding of the physicochemical properties of LS 82-556 is essential for
its effective use in a research setting.
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Property Value Source

2,6-Dimethyl-5-propionyl-N-(a-
Chemical Name methylbenzyl)pyridine-3- [2]
carboxamide

CAS Number 92751-45-6 [31[4]
Molecular Formula C19H22N202 [31[5]
Molecular Weight 310.39 g/mol [31[51[6]
Appearance Solid powder [5]
N Soluble in Dimethyl Sulfoxide

Solubility

(DMSO0)

Short-term (days to weeks): 0-
Storage 4°C, dry and dark. Long-term: [5]

-20°C, dry and dark.

Signaling Pathway of LS 82-556

The diagram below illustrates the mechanism of action of LS 82-556 as a protoporphyrinogen
oxidase (PPO) inhibitor.
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Mechanism of action of LS 82-556.

Experimental Protocols

This section provides a detailed protocol for the preparation of a 10 mM stock solution of LS
82-556 in DMSO. This concentration is a common starting point for further dilutions to working
concentrations for various in vitro and in vivo experiments.

Materials

« LS 82-556 powder (CAS: 92751-45-6)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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o Calibrated micropipettes and sterile tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Experimental Workflow for Stock Solution Preparation

The following diagram outlines the workflow for preparing a 10 mM LS 82-556 stock solution.
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Start: Gather Materials

1. Weigh 3.104 mg of
LS 82-556 powder

'

2. Transfer powder to a
sterile amber vial

'

3. Add 1 mL of high—purit;)

DMSO to the vial

'

4. Vortex thoroughly until
fully dissolved

'

5. Aliquot into smaller,
single-use vials

'

6. Store at -20°C,
protected from light

End: 10 mM Stock Solution
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Workflow for 10 mM LS 82-556 stock preparation.

Detailed Protocol for 10 mM Stock Solution

e Calculation:
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o To prepare a 10 mM (0.010 mol/L) stock solution, the required mass of LS 82-556 (MW:
310.39 g/mol ) for 1 mL (0.001 L) of DMSO is calculated as follows:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (g) = 0.010 mol/L x 0.001 L x 310.39 g/mol = 0.0031039 g

» Mass (mg) = 3.104 mg

e Preparation:

[¢]

Tare a clean, dry weighing boat on a calibrated analytical balance.

o

Carefully weigh out approximately 3.104 mg of LS 82-556 powder.

[e]

Transfer the weighed powder into a sterile, amber or opaque vial to protect it from light.

o

Using a calibrated micropipette, add 1 mL of high-purity DMSO to the vial.

[¢]

Securely cap the vial and vortex thoroughly until the LS 82-556 powder is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particles.

Storage and Stability

o Stock Solution Storage: For long-term storage, it is recommended to aliquot the 10 mM stock
solution into smaller, single-use volumes in sterile, amber or opaque vials. Store these
aliquots at -20°C. This practice minimizes freeze-thaw cycles, which can degrade the
compound over time.

 Stability: When stored properly at -20°C and protected from light, the DMSO stock solution of
LS 82-556 should be stable for several months. However, it is good laboratory practice to
prepare fresh stock solutions periodically and to qualify their activity if they have been stored
for an extended period.

Preparation of Working Solutions

To prepare working solutions, the 10 mM stock solution can be serially diluted with an
appropriate solvent or culture medium.
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e Important Consideration: When diluting with aqueous buffers or media, it is crucial to ensure
that the final concentration of DMSO is compatible with the experimental system. For most
cell-based assays, the final DMSO concentration should be kept below 0.5% (v/v) to avoid
solvent-induced toxicity.[7] A vehicle control (medium with the same final concentration of
DMSO) should always be included in experiments.

Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling LS 82-556 powder
and its solutions.

« Handling: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood, to avoid inhalation of the powder. Avoid contact with skin and eyes. In case of contact,
wash the affected area immediately with copious amounts of water.

» Disposal: Dispose of all waste materials, including empty vials and pipette tips, in
accordance with local, state, and federal regulations for chemical waste.

By following these detailed application notes and protocols, researchers can ensure the
accurate and safe preparation of LS 82-556 stock solutions, leading to more reliable and
reproducible results in their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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